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Compound of Interest

Compound Name: Butyl(1-phenylpropyl)amine

CAS No.: 92111-07-4

Cat. No.: B1268278

Get Quote

Introduction
Butyl(1-phenylpropyl)amine, a secondary amine with a chiral center, presents a compelling

subject for spectroscopic analysis. Its structure, combining an aromatic ring, a chiral benzylic

position, and flexible alkyl chains, gives rise to a unique spectral fingerprint. Understanding this

fingerprint is paramount for researchers in drug discovery and development, where

unambiguous structural confirmation and purity assessment are critical. This guide provides an

in-depth exploration of the expected spectroscopic data for Butyl(1-phenylpropyl)amine,

offering a predictive yet scientifically grounded framework for its characterization using Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

Spectroscopy. While direct experimental spectra for this specific molecule are not readily

available in public databases, this guide synthesizes data from structurally analogous

compounds and first principles to provide a reliable predictive analysis.

The structural elucidation of Butyl(1-phenylpropyl)amine, with CAS number 92111-08-5,

relies on the synergistic interpretation of data from multiple spectroscopic techniques. Each

method provides a unique piece of the structural puzzle, and together they offer a

comprehensive and self-validating picture of the molecule's connectivity and stereochemistry.
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Molecular Structure and Atom Numbering
To facilitate the discussion of spectroscopic data, the following numbering scheme will be used

for the atoms in Butyl(1-phenylpropyl)amine.

Key Fragmentation Pathways

M+ (m/z 191)

m/z 148

- C3H7

m/z 118

- C4H9

m/z 91

- HCN

Click to download full resolution via product page

To cite this document: BenchChem. [Spectroscopic Characterization of Butyl(1-
phenylpropyl)amine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268278/docs#spectroscopic-characterization-of-
butyl-1-phenylpropyl-amine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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